Cas no 502658-09-5 (Thiazole, 4-(4-butoxyphenyl)-2-methyl-)

Thiazole, 4-(4-butoxyphenyl)-2-methyl- structure
502658-09-5 structure
Product Name:Thiazole, 4-(4-butoxyphenyl)-2-methyl-
CAS No:502658-09-5
MF:C14H17NOS
MW:247.355882406235
CID:1563893
Update Time:2024-08-24

Thiazole, 4-(4-butoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 4-(4-butoxyphenyl)-2-methyl-
    • Inchi: 1S/C14H17NOS/c1-3-4-9-16-13-7-5-12(6-8-13)14-10-17-11(2)15-14/h5-8,10H,3-4,9H2,1-2H3
    • InChI Key: WRLMYTUCPMDAPJ-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CC=C(OCCCC)C=C2)N=C1C

Computed Properties

  • Exact Mass: 247.10321

Experimental Properties

  • Density: 1.088±0.06 g/cm3(Predicted)
  • Boiling Point: 374.2±25.0 °C(Predicted)
  • PSA: 22.12
  • pka: 3.08±0.10(Predicted)
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